Cas no 3844-53-9 (L-Lysine ethyl ester dihydrochloride)

• Product Name: L-Lysine ethyl ester dihydrochloride
• CAS No: 3844-53-9
• MF: C₈H₂₀Cl₂N₂O₂
• MW: 247.162600517273
• MDL: MFCD00039068
• CID: 44529
• PubChem ID: 24882276
• Update Time: 2025-06-09

L-Lysine ethyl ester dihydrochloride Chemical and Physical Properties

Names and Identifiers

• L-lysine ethylester dihydrochloride
• LYSINE-OET 2 HCL
• H-LYS-OET 2HCL
• ethyl L-lysinate dihydrochloride
• L-Lysine Ethyl Ester 2HCl
• L-LYSIN-ETHYLESTER-DIHYDROCHLORID
• L-Lysine ethyl ester dihy
• (S)-Ethyl 2,6-diaminohexanoate dihydrochloride
• Ethyl 2,6-diaminohexanoate dihydrochloride
• H-Lys-OEt · 2 HCl
• H-LYS-OET •2HCL
• H-Lys-OEt.2HCl
• Lys-OEt 2HCl
• L-Lysine ethyl ester dihydrochloride
• L-Lysine, ethyl ester, dihydrochloride
• Ethyl L-lysinate HCl
• H-Lys-OEt·2HCl
• lysine ethyl ester dihydrochloride
• ethyl (2S)-2,6-diaminohexanoate dihydrochloride
• H-Lys-OEt inverted exclamation mark currency2HCl
• H-Lys-OEt?HCl
• H-Lys-OEt yen2HCl
• PubChem18980
• H-Lys-OEt .2HCl
• KSC491O3H
• SCHEMB
• NS00082569
• AC-19222
• W-106484
• A824156
• AKOS015908343
• DZIYAIZKJOHVQC-KLXURFKVSA-N
• MFCD00039068
• AM81965
• NSC 162742
• J-300190
• H-LYS-OET2HCL
• H-Lys-OEt dihydrochloride
• ethyl 2,6-bis(azanyl)hexanoate hydrochloride
• L-Lysine ethyl ester dihydrochloride, >=99.0% (AT)
• EINECS 223-340-3
• 3844-53-9
• GS-3471
• ethyl (2S)-2,6-diaminohexanoate;dihydrochloride
• ethyl 2,6-diaminohexanoate 2hcl
• SCHEMBL213479
• L-?Lysine Ethyl Ester Dihydrochloride
• Lysine Ethyl Ester Dihydrochloride; NSC 162742;

• MDL： MFCD00039068
• Inchi： 1S/C8H18N2O2.2ClH/c1-2-12-8(11)7(10)5-3-4-6-9;;/h7H,2-6,9-10H2,1H3;2*1H/t7-;;/m0../s1
• InChI Key： DZIYAIZKJOHVQC-KLXURFKVSA-N
• SMILES： Cl.Cl.O(CC)C([C@H](CCCCN)N)=O
• BRN： 3697099

Computed Properties

• Exact Mass: 246.09000
• Monoisotopic Mass: 246.090183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 128
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3

Experimental Properties

• Color/Form: White powder
• Melting Point: 150 ºC (dec.)
• Boiling Point: 261.9 °C at 760 mmHg
• Flash Point: 97.3 °C
• PSA: 78.34000
• LogP: 3.01040
• Sensitiveness: Hygroscopic
• Specific Rotation: +8-+14° (c=1, H2O)
• Optical Activity: [α]20/D +10±1°, c = 2% in H2O

L-Lysine ethyl ester dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3
• Safety Term：S22;S24/25
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Lysine ethyl ester dihydrochloride

Introduction to L-Lysine ethyl ester dihydrochloride (CAS No. 3844-53-9)

L-Lysine ethyl ester dihydrochloride, with the chemical identifier CAS No. 3844-53-9, is a significant compound in the field of pharmaceuticals and biochemical research. This compound, derived from the essential amino acid lysine, has garnered considerable attention due to its versatile applications in drug development, enzyme inhibition studies, and as a precursor in synthesizing more complex molecules. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it particularly useful for various biochemical assays and formulations.

The structure of L-Lysine ethyl ester dihydrochloride consists of a lysine backbone with an ethyl ester group attached to the amino group and a dihydrochloride salt form, which improves its stability and reactivity. This structural configuration allows it to participate in various chemical reactions, including peptide bond formation and enzymatic interactions. The compound's ability to act as a substrate or inhibitor in biochemical pathways has made it a valuable tool in studying metabolic processes and developing targeted therapies.

In recent years, L-Lysine ethyl ester dihydrochloride has been extensively studied for its potential applications in the treatment of various diseases. One of the most promising areas is its role in cancer research. Studies have shown that this compound can modulate the activity of certain enzymes involved in tumor growth and metastasis. For instance, research indicates that it may inhibit the activity of ornithine decarboxylase (ODC), an enzyme crucial for polyamine synthesis, which is often overexpressed in cancer cells. By targeting ODC, L-Lysine ethyl ester dihydrochloride could potentially slow down tumor progression and enhance the efficacy of existing cancer treatments.

Furthermore, the compound has shown promise in neurodegenerative disease research. Emerging evidence suggests that L-Lysine ethyl ester dihydrochloride can influence neurotransmitter pathways by interacting with enzymes such as monoamine oxidase (MAO). MAO enzymes are responsible for breaking down neurotransmitters like serotonin and dopamine, and their dysregulation is associated with conditions such as depression and Parkinson's disease. By modulating MAO activity, L-Lysine ethyl ester dihydrochloride may help restore neurotransmitter balance and alleviate symptoms associated with these neurological disorders.

The pharmaceutical industry has also explored L-Lysine ethyl ester dihydrochloride as a building block for synthesizing more complex drug molecules. Its structural features make it an ideal candidate for derivatization, allowing chemists to create novel compounds with enhanced pharmacological properties. For example, researchers have used this compound to develop new antibiotics by incorporating it into peptide mimetics that target bacterial cell wall synthesis. Such innovations highlight the compound's importance in drug discovery and development pipelines.

Another area where L-Lysine ethyl ester dihydrochloride has made significant contributions is in agricultural science. As an essential amino acid derivative, it plays a role in enhancing plant growth and resistance to stressors. Studies have demonstrated that supplementing plant nutrition with this compound can improve yield and quality while reducing susceptibility to environmental challenges such as drought and pathogens. This application underscores the compound's versatility beyond pharmaceuticals and its potential to address global food security issues.

The synthesis of L-Lysine ethyl ester dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Typically, the process begins with the ethylation of lysine followed by salt formation with hydrochloric acid. Advances in synthetic methodologies have enabled more efficient production methods, including catalytic processes that minimize waste and energy consumption. These improvements align with the growing emphasis on sustainable chemistry practices in industrial applications.

In conclusion, L-Lysine ethyl ester dihydrochloride (CAS No. 3844-53-9) is a multifaceted compound with broad applications across pharmaceuticals, biochemical research, agriculture, and material science. Its unique structural properties enable it to participate in diverse chemical reactions and biological processes, making it a valuable asset in developing innovative solutions for health challenges and industrial needs. As research continues to uncover new applications for this compound, its significance is expected to grow further, reinforcing its role as a cornerstone molecule in modern science.